2-(Methylsulfanyl)[1,2,4]triazino[1,6-a]indol-4(1H)-one

• CAS RN: 1233093-45-2
• Molecular Formula: C11H9N3OS
• Molecular Weight: 231.28 g/mol
• IUPAC Name: 2-methylsulfanyl-3H-[1,2,4]triazino[1,6-a]indol-4-one
• InChI: InChI=1S/C11H9N3OS/c1-16-11-12-10(15)9-6-7-4-2-3-5-8(7)14(9)13-11/h2-6H,1H3,(H,12,13,15)
• InChI Key: JHIHJLWJSRLQDN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN2C3=CC=CC=C3C=C2C(=O)N1

Description

2-(Methylsulfanyl)[1,2,4]triazino[1,6-a]indol-4(1H)-one is a useful research compound. Its molecular formula is C11H9N3OS and its molecular weight is 231.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a round-bottom flask 2-thioxo-2,3-dihydro-1H-[1,2,4]triazino[1,6-a]indol-4-one (9.25 g, 0.04 mol) and methyl iodide (3.42 mL, 0.0549 mol) were combined in tetrahydrofuran (200 mL). The reaction was stirred at 45° C. for one hour. The solvent was removed under vacuum to give a solid, which was next stirred for 30 minutes with saturated aqueous NaHCO3 (100 mL). The solid was filtered and washed with water, then dried on high vacuum and further by azeotrop distillation with toluene to give 2-methylsulfanyl-3H-[1,2,4]triazino[1,6-a]indol-4-one (7 g, 71%), which was used in the next step without further purification. 1H-NMR (DMSO-d6) δ 12.28 (br s, 1H), 7.87 (d, J=8.4 Hz, 1H), 7.80 (d, J=8.1 Hz, 1H), 7.43 (m, 1H), 7.28 (m, 1H), 7.18 (s, 1H), 2.64 (s, 3H).